![molecular formula C6H4ClIO B142964 5-Chloro-2-iodophenol CAS No. 136808-72-5](/img/structure/B142964.png)
5-Chloro-2-iodophenol
Overview
Description
5-Chloro-2-iodophenol, also known as 5-CI-2-IP, is an organo-halogen compound that has been used in a variety of scientific research applications. It has a wide range of biochemical and physiological effects and is commonly used in laboratory experiments.
Scientific Research Applications
Phenolic Acids in Biological and Pharmacological Research
Phenolic acids, particularly Chlorogenic Acid (CGA) which shares structural similarities with 5-Chloro-2-iodophenol, have been the subject of extensive research due to their various practical, biological, and pharmacological effects. CGA is known for its numerous therapeutic roles, including antioxidant activity, anti-inflammatory properties, and neuroprotective effects. It has also been recognized for its potential in modulating lipid and glucose metabolism, which might contribute to the treatment of diseases like cardiovascular disorders, diabetes, and obesity. Furthermore, CGA has been identified for its hepatoprotective effects, offering protection against chemical-induced injuries, and its hypocholesterolemic influence, which is believed to result from the altered metabolism of nutrients like amino acids, glucose, and fatty acids (Naveed et al., 2018).
Dearomatization in Synthetic Chemistry
This compound and similar compounds have been studied in synthetic chemistry, particularly in reactions like oxidative dearomatization. For instance, the treatment of 2-methylphenols with chloro(diphenyl)-λ3-iodane led to their regioselective dearomatizing 2-phenylation into cyclohexa-2,4-dienone derivatives, a process that is essential in the synthesis of complex molecular structures (Quideau et al., 2005).
Environmental Chemistry and Water Treatment
In environmental chemistry and water treatment, studies have focused on the interaction of iodinated phenolic by-products, including this compound, with disinfectants like HOCl. These interactions are significant as they can lead to the transformation of toxic iodinated phenols into less toxic compounds, such as stable and non-toxic iodate, and iodinated and chlorinated aliphatic disinfection by-products. This transformation is crucial for the safety of drinking water and the environment at large (Wang et al., 2021).
Photodegradation Studies
The photodegradation of halophenolic disinfection by-products (DBPs) including compounds like this compound in seawater has been another area of research. The studies indicate that the photoconversion of these DBPs is generally a detoxification process, which is vital for the protection of marine ecosystems (Liu et al., 2017).
Electrochemical Studies
Electrochemical methods have been employed to understand the behavior of compounds structurally related to this compound, such as 5-chloro-2-(2,4-dichlorophenoxy)phenol (triclosan). These studies involve the investigation of the reduction of aryl carbon–chlorine bonds and provide insights into the environmental fate and transformation of such compounds (Knust et al., 2010).
Mechanism of Action
Target of Action
Phenolic compounds like 5-chloro-2-iodophenol often interact with proteins and enzymes in the cell, altering their function .
Mode of Action
This compound is likely to undergo nucleophilic aromatic substitution reactions . In such reactions, a nucleophile (a molecule donating an electron pair) attacks an aromatic ring, replacing one of the substituents (in this case, the iodine or chlorine atom). This can result in changes to the structure and function of the target molecule .
Biochemical Pathways
Phenolic compounds are known to interfere with various cellular processes, including signal transduction pathways, enzyme activities, and cell membrane function .
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . It is also predicted to inhibit several cytochrome P450 enzymes, which play a crucial role in drug metabolism .
Result of Action
Based on its chemical structure and properties, it may cause alterations in protein function, disrupt cellular processes, and potentially lead to cytotoxic effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, its stability can be affected by temperature, as it is recommended to be stored under inert gas at 2–8 °C . Furthermore, its reactivity and efficacy could be influenced by the pH and the presence of other reactive species in the environment .
Safety and Hazards
properties
IUPAC Name |
5-chloro-2-iodophenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClIO/c7-4-1-2-5(8)6(9)3-4/h1-3,9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIGSWDKRFQWANT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)O)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClIO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80425050 | |
Record name | 5-chloro-2-iodophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80425050 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.45 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
136808-72-5 | |
Record name | 5-chloro-2-iodophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80425050 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Chloro-2-iodophenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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